![molecular formula C16H19N3O2S B2886829 N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide CAS No. 1007193-20-5](/img/structure/B2886829.png)
N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide
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Description
N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide is a useful research compound. Its molecular formula is C16H19N3O2S and its molecular weight is 317.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antibacterial Agents
A study by Palkar et al. (2017) described the design, synthesis, and QSAR (Quantitative Structure-Activity Relationship) studies of novel analogs with antibacterial activity, specifically against Staphylococcus aureus and Bacillus subtilis. These compounds, while structurally different, share the common feature of being designed for specific biological activity, indicating a potential research application for N-(2-(2,3-dimethylphenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)propionamide in antimicrobial studies (Palkar et al., 2017).
Cytotoxic Activity for Cancer Research
Research on carboxamide derivatives of benzo[b][1,6]naphthyridines by Deady et al. (2003) demonstrated significant cytotoxic activities against various cancer cell lines, including murine P388 leukemia and human Jurkat leukemia cell lines. This suggests that related compounds, including this compound, could be explored for their cytotoxic properties and potential applications in cancer therapy (Deady et al., 2003).
Heterocyclic Synthesis and Molecular Interactions
The synthesis and crystal structure analysis of related heterocyclic compounds, as detailed by Prabhuswamy et al. (2016), provide a foundation for understanding the molecular interactions and structural characteristics of similar compounds. Such studies are crucial for drug design and development, indicating a research application in elucidating the structure-activity relationships of this compound (Prabhuswamy et al., 2016).
Antitumor Evaluation
A study on the design, synthesis, and antitumor evaluation of novel pyrazolopyrimidines and pyrazoloquinazolines by El-Naggar et al. (2018) highlights the potential of related compounds in antitumor activity. This indicates a potential application for this compound in cancer research, specifically in evaluating its antitumor properties (El-Naggar et al., 2018).
properties
IUPAC Name |
N-[2-(2,3-dimethylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S/c1-4-15(20)17-16-12-8-22(21)9-13(12)18-19(16)14-7-5-6-10(2)11(14)3/h5-7H,4,8-9H2,1-3H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOMIHWZZTLWLPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1=C2CS(=O)CC2=NN1C3=CC=CC(=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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